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Compound of Interest

Compound Name: Bromoiodomethane

Cat. No.: B1195271

An In-depth Technical Guide to Bromoiodomethane: CAS Number, Safety, and Handling
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on bromoiodomethane (CHzBrl), a
versatile but hazardous reagent used in various organic synthesis applications. Key data,
safety protocols, and experimental workflows are detailed to ensure safe and effective handling
in a laboratory setting.

Chemical Identification and Properties

Bromoiodomethane, also known as bromo(iodo)methane, is a dihalomethane liquid at room
temperature.[1] Its unique reactivity makes it a valuable reagent, particularly in
cyclopropanation reactions.

CAS Number: 557-68-6[1][2][3]

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula CH2Brl [L1][2][3][4]
Molecular Weight 220.84 g/mol [11[415]
Appearance Colorless to pale yellow liquid [2][4]
Density 2.93 g/mL at 25 °C [2][5]
Boiling Point 138-141 °C [21[4][5]
Melting Point 1°C [2]

Refractive Index

n20/D 1.6382

[2]141[5]

Limited solubility in water;

Solubility ] i
soluble in organic solvents.
Bromo(iodo)methane,
Synonyms Bromomethyl iodide,

lodobromomethane

[2]

Safety Data Sheet (SDS) Summary

Bromoiodomethane is a corrosive and irritating substance that requires strict safety

measures.[4] The following sections summarize its key hazards and handling protocols as

derived from safety data sheets.

Hazard Identification

The compound is classified under the Globally Harmonized System (GHS) with the following

hazards:

Signal Word:Danger[2][5]

Table 2: GHS Hazard and Precautionary Statements
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GHS Classification

Code

Description

Source(s)

Hazard Class

Skin Irrit. 2

Causes skin irritation

[5]L6]

Causes serious eye

Eye Dam. 1 [5]1[6]
damage
May cause respiratory
STOT SE 3 o [5][6]
irritation
Hazard Statement H315 Causes skin irritation

[2]151(6]

Causes serious eye

H318 [2][5][6]
damage
May cause respiratory
H335 o [2][5]6]
irritation
Precautionary Avoid breathing
P261 . [21[6][7]
Statement vapors/mist/gas.
Wear protective
gloves/protective
P280 clothing/eye [2][5]16]
protection/face
protection.
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact [2][6]

lenses, if present and
easy to do. Continue

rinsing.

Safe Handling and Storage

Proper engineering controls and personal protective equipment (PPE) are mandatory when

working with bromoiodomethane.
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e Engineering Controls: Always handle in a well-ventilated area, preferably inside a certified
chemical fume hood.[7]

» Personal Protective Equipment (PPE):

o

Eye/Face Protection: Tightly fitting safety goggles and a face shield.[7][8]

[¢]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[8]

o

Body Protection: Lab coat and, for larger quantities, a chemical-resistant apron.[8]

[e]

Respiratory Protection: A NIOSH/MSHA-approved respirator with an appropriate organic
vapor cartridge if fume hood use is not possible or insufficient.[8][9]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place away from
light.[7][10] Store locked up.[4] Some commercial preparations contain copper chips as a
stabilizer.[5]
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Safe Handlin,

/ Personal Pro%uipment (P#E)

Lab Coat / Apron

Storage Conditions

Fume Hood / Respirator Tightly Closed Container

Goggles & Face Shield ‘ ‘ Chemical-Resistant Gloves

Handling Procedures

Avoid Skin/Eye Contact Use in Fume Hood Cool, Dry, Ventilated Protect from Light

B—

‘ Store Locked Up ‘

Avoid Inhalation

Exposure Absorption into
(Inhalation, Dermal) Systemic Circulation

PRpR— Reaction with Organ Toxicity
® %ftg?lg:'ogns H Cellular Uptake }—> Nucleophiles Eng)i’]z:]yrg:gns& Cellular Dysfuncti (O y,
9 9 (e.g., Sulfhydryl Groups) Irritation)
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1. Setup
Dissolve alkene in anhydrous DCM
under inert atmosphere.

'

2. Cool & Add Reagent
Cool to 0°C.
Add Et2Zn dropwise.

‘

3. Add CH2zBrl
Slowly add bromoiodomethane
at 0°C.

4. Reaction
Warm to RT and stir for 12-24h.
Monitor via TLC.

'

5. Quench
Cool to 0°C.
Slowly add sat. aq. NaHCO:s.

'

6. Extraction
Extract with DCM (3x).

'

7. Purify
Combine organics, wash, dry,
concentrate, and perform column chromatography.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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